Cas no 40550-12-7 (1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-)

• Product Name: 1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-
• CAS No: 40550-12-7
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 334916
• PubChem ID: 3016194
• Update Time: 2025-04-19

1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-
• 2-chloro-N,N,N',N'-tetramethylpropane-1,3-diamine
• 40550-12-7
• EINECS 254-969-1
• NS00030812
• SCHEMBL5886370
• DTXSID90193571

• Inchi： 1S/C7H17ClN2/c1-9(2)5-7(8)6-10(3)4/h7H,5-6H2,1-4H3
• InChI Key： SCMRSXYMRBPCRB-UHFFFAOYSA-N
• SMILES： ClC(CN(C)C)CN(C)C

Computed Properties

• Exact Mass: 164.108
• Monoisotopic Mass: 164.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 124.6°Cat760mmHg
• Flash Point: 29.1°C
• Refractive Index: 1.46